Cas no 15476-07-0 (1,2,3-Butanetriol,1-(2-phenyl-2H-1,2,3-triazol-4-yl)-, (1S,2S,3S)-)

• Product Name: 1,2,3-Butanetriol,1-(2-phenyl-2H-1,2,3-triazol-4-yl)-, (1S,2S,3S)-
• CAS No: 15476-07-0
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 149555
• PubChem ID: 347309
• Update Time: 2025-04-19

1,2,3-Butanetriol,1-(2-phenyl-2H-1,2,3-triazol-4-yl)-, (1S,2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Butanetriol,1-(2-phenyl-2H-1,2,3-triazol-4-yl)-, (1S,2S,3S)-
• 1-(2-phenyltriazol-4-yl)butane-1,2,3-triol
• NSC-405916
• 15476-07-0
• NSC405916
• DTXSID90324166

• Inchi： 1S/C12H15N3O3/c1-8(16)11(17)12(18)10-7-13-15(14-10)9-5-3-2-4-6-9/h2-8,11-12,16-18H,1H3
• InChI Key： RTEJFELKLNBSBR-UHFFFAOYSA-N
• SMILES： OC(C(C)O)C(C1C=NN(C2C=CC=CC=2)N=1)O

Computed Properties

• Exact Mass: 249.11145
• Monoisotopic Mass: 249.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 525.8°C at 760 mmHg
• Flash Point: 271.8°C
• Refractive Index: 1.644
• PSA: 91.4
• LogP: 0.04240